N,5-dimethyl-N-(1H-1,2,4-triazol-5-ylmethyl)furan-2-carboxamide

• IUPAC Name: N,5-dimethyl-N-(1H-1,2,4-triazol-5-ylmethyl)furan-2-carboxamide
• InChI: InChI=1S/C10H12N4O2/c1-7-3-4-8(16-7)10(15)14(2)5-9-11-6-12-13-9/h3-4,6H,5H2,1-2H3,(H,11,12,13)
• InChI Key: MYMKXHUEDBSXGY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(O1)C(=O)N(C)CC2=NC=NN2
• Molecular Formula: C10H12N4O2
• Molecular Weight: 220.23 g/mol

Description

N,5-dimethyl-N-(1H-1,2,4-triazol-5-ylmethyl)furan-2-carboxamide is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, agriculture, and material science.

Scientific Research Applications

N,5-dimethyl-N-(1H-1,2,4-triazol-5-ylmethyl)furan-2-carboxamide has been studied for its potential applications in medicinal chemistry as a drug candidate for the treatment of various diseases, including cancer, bacterial and fungal infections, and neurological disorders. It has also been investigated for its potential use as a herbicide and in the synthesis of new materials.

Mechanism of Action

The mechanism of action of N,5-dimethyl-N-(1H-1,2,4-triazol-5-ylmethyl)furan-2-carboxamide is not fully understood. However, it is believed to exert its biological effects by inhibiting various enzymes and proteins involved in cellular processes such as DNA replication, protein synthesis, and cell signaling.
Biochemical and Physiological Effects:
Studies have shown that N,5-dimethyl-N-(1H-1,2,4-triazol-5-ylmethyl)furan-2-carboxamide exhibits potent antimicrobial, antifungal, and antitumor activities. It has also been shown to have neuroprotective effects and to improve cognitive function in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using N,5-dimethyl-N-(1H-1,2,4-triazol-5-ylmethyl)furan-2-carboxamide in lab experiments is its high potency and selectivity, which allows for the study of specific biological processes in vitro and in vivo. However, its limited solubility in aqueous solutions and potential toxicity at high concentrations may pose challenges in experimental design and interpretation of results.

Future Directions

Future research on N,5-dimethyl-N-(1H-1,2,4-triazol-5-ylmethyl)furan-2-carboxamide could focus on elucidating its mechanism of action and identifying its molecular targets in different biological systems. It could also explore its potential applications in the development of new drugs, herbicides, and materials. Additionally, further studies could investigate its pharmacokinetics and toxicity profiles to determine its suitability for clinical use.

Synthesis Methods

The synthesis of N,5-dimethyl-N-(1H-1,2,4-triazol-5-ylmethyl)furan-2-carboxamide involves the reaction of 2-furoic acid with a mixture of dimethylamine and triazole in the presence of a catalyst such as acetic acid. The resulting product is a white crystalline solid with a melting point of 164-166°C.